Ferric nitrate Ferric nitrate Ferric nitrate appears as a violet crystalline solid. Noncombustible but it will accelerate the burning of combustible materials. If large quantities are involved in the fire or the combustible material is finely divided an explosion may result. Prolonged exposure of the material to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used for dyeing and tanning, in chemical analysis, and in medicine.
Brand Name: Vulcanchem
CAS No.: 10421-48-4
VCID: VC20964713
InChI: InChI=1S/Fe.3NO3/c;3*2-1(3)4/q+3;3*-1
SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Fe+3]
Molecular Formula: Fe(NO3)3(H2O)9
FeN3O9
Molecular Weight: 241.86 g/mol

Ferric nitrate

CAS No.: 10421-48-4

Cat. No.: VC20964713

Molecular Formula: Fe(NO3)3(H2O)9
FeN3O9

Molecular Weight: 241.86 g/mol

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Ferric nitrate - 10421-48-4

Specification

Description Ferric nitrate appears as a violet crystalline solid. Noncombustible but it will accelerate the burning of combustible materials. If large quantities are involved in the fire or the combustible material is finely divided an explosion may result. Prolonged exposure of the material to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used for dyeing and tanning, in chemical analysis, and in medicine.
CAS No. 10421-48-4
Molecular Formula Fe(NO3)3(H2O)9
FeN3O9
Molecular Weight 241.86 g/mol
IUPAC Name iron(3+);trinitrate
Standard InChI InChI=1S/Fe.3NO3/c;3*2-1(3)4/q+3;3*-1
Standard InChI Key VCJMYUPGQJHHFU-UHFFFAOYSA-N
SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Fe+3]
Canonical SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Fe+3]
Melting Point 117 °F (USCG, 1999)

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